Cas no 1407-14-3 (Helenine)

• Product Name: Helenine
• CAS No: 1407-14-3
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 146505
• PubChem ID: 327378
• Update Time: 2025-04-19

Helenine Chemical and Physical Properties

Names and Identifiers

• Helenine
• 5,8a-dimethyl-3-methylidene-5,6,7,8,9,9a-hexahydro-3aH-benzo[f][1]benzofuran-2-one
• NSC302289
• FT-0653947
• Alantolacetone
• Helenine?
• PXOYOCNNSUAQNS-UHFFFAOYSA-N
• A830281
• CHEBI:177830
• SR-01000314259-1
• DTXSID20871754
• NCI60_002544
• 5,8a-dimethyl-3-methylene-5,6,7,8,9,9a-hexahydro-3aH-benzo[f]benzofuran-2-one
• Alantic anhydride
• BAS 00674051
• (+)-Alantolactone
• Putative_Alantolactone
• 5,8a-Dimethyl-3-methylidene-3a,5,6,7,8,8a,9,9a-octahydronaphtho[2,3-b]furan-2(3H)-one
• BOHLMANN K2631
• AKOS000635321
• 80367-94-8
• NSC-302289
• SR-01000314259-2
• SR-01000314259
• LS-14417
• EINECS 215-803-3
• SCHEMBL15944429
• CHEMBL8831
• (3aR,5S,8aR,9aR)-5,8a-Dimethyl-3-methylidene-5,6,7,8,9,9a-hexahydro-3aH-benzo[f][1]benzoxol-2-one
• 1407-14-3
• NS00043300
• 5,8a-dimethyl-3-methylidene-5,6,7,8,9,9a-hexahydro-3aH-benzo[][1]benzouran-2-one

• Inchi： 1S/C15H20O2/c1-9-5-4-6-15(3)8-13-11(7-12(9)15)10(2)14(16)17-13/h7,9,11,13H,2,4-6,8H2,1,3H3
• InChI Key： PXOYOCNNSUAQNS-UHFFFAOYSA-N
• SMILES： O1C(C(=C)C2C=C3C(C)CCCC3(C)CC12)=O

Computed Properties

• Exact Mass: 232.1464
• Monoisotopic Mass: 232.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.0610 (rough estimate)
• Melting Point: 78°C
• PSA: 26.3
• LogP: 3.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmanolides, secoeudesmanolides, and derivatives